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Compound of Interest

Compound Name: PLH1215

Cat. No.: B15608809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and

is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk assessment.

Direct toxicological data for 3-(3-hydroxyphenyl)propionaldehyde is limited; therefore, this

profile relies heavily on data from structural analogues and read-across principles. All safety

and handling decisions should be made in accordance with established laboratory safety

protocols and after consulting official safety documentation.

Executive Summary
3-(3-hydroxyphenyl)propionaldehyde is an aromatic aldehyde with limited publicly available

safety and toxicity data. This technical guide provides a comprehensive overview of its potential

hazard profile based on a read-across approach from structurally similar compounds, including

its ortho- and para- isomers and the parent compound, 3-phenylpropionaldehyde. The

presence and position of the hydroxyl group on the phenyl ring appear to significantly influence

the toxicological properties of these molecules. Evidence from analogues suggests that 3-(3-

hydroxyphenyl)propionaldehyde may be toxic if swallowed and could be a skin and eye irritant.

This document summarizes the available data, outlines experimental methodologies for key

toxicological endpoints, and presents metabolic and mechanistic pathways to inform a

comprehensive understanding of its potential risks.
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Property Value Source

Chemical Name 3-(3-hydroxyphenyl)propanal PubChem[1]

CAS Number 26172-10-1 PubChem[1]

Molecular Formula C₉H₁₀O₂ PubChem[1]

Molecular Weight 150.17 g/mol PubChem[1]

Toxicological Profile (Data derived from Read-
Across)
Due to the scarcity of direct experimental data for 3-(3-hydroxyphenyl)propionaldehyde, a read-

across approach is necessary to estimate its toxicological properties. The most relevant

analogues are its isomers, 3-(2-hydroxyphenyl)propanal and 3-(4-hydroxyphenyl)propanal, and

its parent compound without the hydroxyl group, 3-phenylpropionaldehyde.

Read-Across Rationale: The structural similarity, particularly the presence of the propanal

functional group and the phenyl ring, suggests similar metabolic pathways and potential

biological targets. However, the position of the hydroxyl group can significantly impact

metabolic activation and detoxification, as well as the molecule's reactivity and interaction with

biological systems. Therefore, data from the hydroxylated isomers are considered more

indicative of the potential toxicity of the target compound than the non-hydroxylated parent.

Acute Toxicity
No direct acute toxicity data is available for 3-(3-hydroxyphenyl)propionaldehyde. However,

GHS classification data for its ortho- and para- isomers indicate a potential for significant acute

oral toxicity.
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Conclusion: Based on the high toxicity of its isomers, it is prudent to handle 3-(3-

hydroxyphenyl)propionaldehyde as a substance with high acute oral toxicity.

Skin Corrosion/Irritation
Direct data for 3-(3-hydroxyphenyl)propionaldehyde is not available. Data from the read-across

analogue 3-phenylpropionaldehyde suggests a potential for skin irritation.
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Conclusion: While one study on a diluted solution of 3-phenylpropionaldehyde showed no

irritation, another on the neat substance also indicated no irritation in rabbits. However, given

that aldehydes as a class can be irritating, and the GHS classification for 3-

phenylpropionaldehyde is "Causes skin irritation"[2], it is recommended to handle 3-(3-

hydroxyphenyl)propionaldehyde as a potential skin irritant.

Serious Eye Damage/Eye Irritation
No direct data is available for 3-(3-hydroxyphenyl)propionaldehyde. The read-across analogue

3-phenylpropionaldehyde is classified as causing serious eye irritation.

Analogue GHS Classification Source

3-Phenylpropionaldehyde Causes serious eye irritation The Good Scents Company[2]

Conclusion: 3-(3-hydroxyphenyl)propionaldehyde should be considered a potential serious eye

irritant.

Skin Sensitization
Limited data on the skin sensitization potential of 3-phenylpropionaldehyde suggests it may not

be a sensitizer.
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Analogue Test Species Result Source
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Conclusion: Based on limited data from a read-across analogue, the skin sensitization potential

of 3-(3-hydroxyphenyl)propionaldehyde is considered low. However, this should be confirmed

with further testing.

Genotoxicity/Mutagenicity
No direct genotoxicity data is available for 3-(3-hydroxyphenyl)propionaldehyde. Data for

propionaldehyde shows mixed results, with no mutagenicity in bacterial assays but some

evidence of weak mutagenic effects in mammalian cells in vitro.

Analogue Test Type System Result Source

Propionaldehyde Ames Test
Salmonella

typhimurium
Negative OECD SIDS[6]

Propionaldehyde
Mammalian Cell

Assay
CHO V79

Weakly

Mutagenic
OECD SIDS[6]

Propionaldehyde
Micronucleus

Assay

Mouse Bone

Marrow (in vivo)
Negative OECD SIDS[6]

Conclusion: The genotoxic potential of 3-(3-hydroxyphenyl)propionaldehyde is unknown. Given

the aldehyde functional group, which can be reactive with DNA, and the mixed results for

propionaldehyde, a potential for genotoxicity cannot be ruled out.

Repeated Dose Toxicity
No repeated dose toxicity studies were found for 3-(3-hydroxyphenyl)propionaldehyde. For the

analogue propionaldehyde, the primary effect of repeated exposure is local irritation.[7]

Metabolism and Toxicokinetics
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Phenylpropanoids are metabolized in plants and animals through a series of enzymatic

reactions.[8][9][10][11][12] In mammals, aldehydes are typically oxidized to carboxylic acids by

aldehyde dehydrogenases. Therefore, it is anticipated that 3-(3-

hydroxyphenyl)propionaldehyde is metabolized to 3-(3-hydroxyphenyl)propionic acid. This

metabolite has been reported to be formed by human microflora and may have biological

activity.[13]

3-(3-hydroxyphenyl)propionaldehyde 3-(3-hydroxyphenyl)propionic acidAldehyde Dehydrogenase

Click to download full resolution via product page

Figure 1: Proposed metabolic pathway of 3-(3-hydroxyphenyl)propionaldehyde.

Experimental Protocols
The following are descriptions of standard OECD test guidelines relevant to the toxicological

endpoints discussed.

Acute Dermal Irritation/Corrosion (OECD 404)
This test is designed to assess the potential of a substance to cause reversible or irreversible

inflammatory changes to the skin.[14][15]
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Preparation

Application

Observation

Albino Rabbit

Shave test area (approx. 6 cm²)

Apply 0.5 mL (liquid) or 0.5 g (solid)
of test substance to skin

Cover with gauze patch
(semi-occlusive dressing)

Remove patch after 4 hours

Score for erythema and edema at
1, 24, 48, and 72 hours

Observe for up to 14 days
for reversibility

Click to download full resolution via product page

Figure 2: Workflow for OECD 404 Acute Dermal Irritation/Corrosion study.
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Repeated Dose 28-day Oral Toxicity Study in Rodents
(OECD 407)
This study provides information on the potential health hazards arising from repeated oral

exposure to a substance over a 28-day period.[13][16][17][18][19]

Study Setup

Dosing Regimen

Evaluation

Rodents (e.g., rats), 5/sex/group

Control group + at least 3 dose groups

Daily oral administration (gavage, diet, or water)

28 consecutive days

Clinical observations, body weight, food/water intake

Hematology and clinical biochemistry

Gross necropsy and histopathology
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Figure 3: Workflow for OECD 407 Repeated Dose 28-day Oral Toxicity Study.

Bacterial Reverse Mutation Test (Ames Test - OECD 471)
This in vitro assay is used to assess the mutagenic potential of a substance by measuring its

ability to induce reverse mutations in several strains of Salmonella typhimurium and

Escherichia coli.[20][21][22][23]

Ames Test Procedure

Prepare bacterial strains
(e.g., S. typhimurium, E. coli)

Plate bacteria on minimal agar
with test substance and histidine Incubate plates for 48-72 hours

With S9 mix

Without S9 mix

Count revertant colonies

Click to download full resolution via product page

Figure 4: Simplified workflow for the Ames Test (OECD 471).

Conclusion and Recommendations
There is a significant data gap in the safety and toxicity profile of 3-(3-

hydroxyphenyl)propionaldehyde. Based on a conservative read-across from its ortho- and

para- isomers, this compound should be handled with caution, assuming it is toxic if swallowed

and a potential skin and serious eye irritant. The aldehyde functional group also suggests a

potential for respiratory irritation and genotoxicity that warrants further investigation.

For professionals in research and drug development, it is strongly recommended that

appropriate personal protective equipment (PPE), including gloves, lab coats, and eye

protection, be used when handling this compound. All work should be conducted in a well-

ventilated area or a chemical fume hood. Given the lack of data, any new studies on the
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biological activity of this compound should be preceded by a thorough risk assessment and,

where appropriate, in vitro toxicity screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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